Tofacitinib metabolite-1

• CAS: 1640971-51-2
• Molecular Formula: C16H20N6O2
• Molecular Weight: 328.37 g/mol
• InChI: InChI=1S/C16H20N6O2/c1-10-4-6-22(14(24)3-5-17)8-12(10)21(2)16-11-7-13(23)20-15(11)18-9-19-16/h9-10,12H,3-4,6-8H2,1-2H3,(H,18,19,20,23)/t10-,12+/m1/s1
• InChIKey: FIQMDRYZOUHVEZ-PWSUYJOCSA-N

Tofacitinib Metabolite-1 (CAS 1640971-51-2): A Critical Analytical Reference Standard for Pharmacokinetic and Metabolism Studies

Tofacitinib metabolite-1 (also designated as Tofacitinib metabolite M9 or Tofacitinib Impurity 25) is the principal oxidative metabolite of tofacitinib, a Janus kinase (JAK) inhibitor approved for rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis [1][2]. This metabolite is formed predominantly via hepatic CYP3A4-mediated oxidation and represents less than 10% of total circulating radioactivity following oral administration of the parent drug [2][3]. It is supplied as a high-purity reference standard (>99%) for analytical method development, method validation (AMV), quality control (QC) applications, and pharmacokinetic studies, with characterization data compliant with regulatory guidelines [1][4].

Metabolite Reference Standard

Workflow: UPLC-MS/MS bioanalytical method development and validation

Selection: High-purity M9 impurity standard for PK and metabolism studies

Context: CYP3A4-mediated oxidation pathway research; ANDA impurity profiling

• [1] PubChem. Tofacitinib metabolite-1. PubChem CID 67965296. View Source
• [2] Dowty, M. E., et al. (2014). The Pharmacokinetics, Metabolism, and Clearance Mechanisms of Tofacitinib, a Janus Kinase Inhibitor, in Humans. Drug Metabolism and Disposition, 42(4), 759-773. View Source
• [3] Probes & Drugs. Tofacitinib metabolite-1 (PD157630). View Source
• [4] SynZeal. Tofacitinib Impurity 25 (CAS 1640971-51-2). View Source

Why Tofacitinib Metabolite-1 Cannot Be Substituted by Parent Drug or Other Metabolites

Tofacitinib metabolite-1 (M9) exhibits distinct physicochemical and chromatographic properties compared to the parent drug (tofacitinib) and other metabolites (e.g., M2, M8). Its unique molecular structure (C16H20N6O2, MW 328.37) and specific mass transition (m/z 329.10 → 165.00 or 137.03) require dedicated analytical reference materials for accurate quantification in complex biological matrices [1][2]. Furthermore, its formation is highly dependent on CYP3A4 and CYP2C19 enzyme activity, which varies significantly due to genetic polymorphisms, making it a critical biomarker for assessing individual drug metabolism phenotypes [3]. Consequently, substituting with parent drug or alternative metabolites compromises the specificity, accuracy, and regulatory compliance of analytical assays, particularly in pharmacokinetic studies and ANDA applications [4].

Mass transition Parent tofacitinib (m/z 313.12→148.97) and M2 metabolite share different fragmentation; direct substitution compromises selective quantification.

Enzyme dependence M9 formation is CYP3A4/2C19-dependent; using parent drug may ignore polymorphic metabolism shifts critical for biomarker studies.

Regulatory context Research-grade metabolite standards often lack characterization traceability needed for method validation documentation; impurity-25 grade may differ.

• [1] PubChem. Tofacitinib metabolite-1. PubChem CID 67965296. View Source
• [2] Zhao, Y., et al. (2021). Simultaneous determination of tofacitinib and its principal metabolite in beagle dog plasma by UPLC-MS/MS and its application in pharmacokinetics. Arabian Journal of Chemistry, 14(11), 103415. View Source
• [3] Ye, Z., et al. (2024). CYP3A4 and CYP2C19 genetic polymorphisms and myricetin interaction on tofacitinib metabolism. Biomedicine & Pharmacotherapy, 175, 116692. View Source
• [4] ChemWhat. Tofacitinib Impurity 25 (CAS 1640971-51-2). View Source

Quantitative Differentiation of Tofacitinib Metabolite-1: Head-to-Head Comparative Data for Scientific Selection

Superior Analytical Sensitivity for Metabolite-1 vs. Parent Drug in UPLC-MS/MS Assays

The lower limit of quantification (LLOQ) for Tofacitinib metabolite-1 (M9) is superior to that of the parent drug in validated UPLC-MS/MS methods. In one study, the LLOQ for M9 was 0.05 ng/mL, compared to 0.1 ng/mL for tofacitinib, representing a 2-fold improvement in detection sensitivity [1]. In another validated assay, both compounds achieved an LLOQ of 0.5 ng/mL over a linear range of 0.5–400 ng/mL [2].

LLOQ vs. Parent Drug

Cross-study reported

M9 LLOQ 0.05 ng/mL; parent 0.1 ng/mL (2-fold lower for M9)

Supports low-concentration quantification in late time-point PK samples.

UPLC-MS/MS, rat plasma, m/z 329.10→165.00.

Evidence Dimension	Analytical Sensitivity (LLOQ)
Target Compound Data	0.05 ng/mL
Comparator Or Baseline	Tofacitinib (parent): 0.1 ng/mL
Quantified Difference	2-fold lower LLOQ for M9
Conditions	UPLC-MS/MS method in rat plasma using gradient elution on Acquity BEH C18 column with acetonitrile and 0.1% formic acid mobile phase; m/z 329.10 → 165.00 for M9 and m/z 313.12 → 148.97 for tofacitinib [1]

Why This Matters

Higher analytical sensitivity enables accurate quantification of M9 at lower concentrations, critical for late time-point sampling in pharmacokinetic studies where metabolite levels are low.

• [1] Gu, E. M., et al. (2024). Pharmacokinetics of Anti-rheumatic Drugs Methotrexate and Tofacitinib with its Metabolite M9 in Rats by UPLC-MS/MS. Current Medicinal Chemistry, 31(10), 1542-1554. View Source
• [2] Zhao, Y., et al. (2021). Simultaneous determination of tofacitinib and its principal metabolite in beagle dog plasma by UPLC-MS/MS and its application in pharmacokinetics. Arabian Journal of Chemistry, 14(11), 103415. View Source

Differential Metabolic Stability: CYP3A4 Variant-Dependent Clearance of Metabolite-1

The clearance rate of Tofacitinib metabolite-1 (M9) is significantly altered by CYP3A4 genetic variants compared to wild-type CYP3A4.1. The CYP3A4.18 variant showed a significantly decreased clearance rate of M9 relative to CYP3A4.1, while CYP3A4.28 exhibited a non-statistically significant change [1]. In contrast, the parent drug tofacitinib demonstrates different inhibition kinetics (competitive vs. non-competitive) depending on the CYP3A4 variant, with IC50 values ranging from 6.41 μM to 27.08 μM for resveratrol-mediated inhibition [2].

CYP3A4 variant clearance

Head-to-head context

M9 clearance decreased in CYP3A4.18 vs. wild-type; parent IC50 4.2-fold range across variants.

Supports pharmacogenetic metabolism assessment in research models.

Recombinant CYP3A4 systems; resveratrol probe inhibitor.

Evidence Dimension	Metabolite clearance rate (CYP3A4 variant)
Target Compound Data	M9 clearance rate: significantly decreased for CYP3A4.18 vs. CYP3A4.1
Comparator Or Baseline	Parent tofacitinib inhibition IC50: 6.41 μM (CYP3A4.1), 10.60 μM (CYP3A4.18), 27.08 μM (CYP3A4.28) with resveratrol
Quantified Difference	M9 clearance differentially affected by CYP3A4 variants; parent drug IC50 varies 4.2-fold across variants
Conditions	In vitro recombinant human CYP3A4 enzyme systems; M9 levels quantified by UPLC-MS/MS; tofacitinib inhibition assessed with resveratrol as probe inhibitor [1][2]

Why This Matters

The distinct metabolic stability profiles of M9 and parent drug across CYP variants enable precise pharmacogenetic assessment of individual patient drug metabolism capacity, guiding personalized dosing strategies.

• [1] Ye, Z., et al. (2024). CYP3A4 and CYP2C19 genetic polymorphisms and myricetin interaction on tofacitinib metabolism. Biomedicine & Pharmacotherapy, 175, 116692. View Source
• [2] Ye, Z., et al. (2023). The effect of Resveratrol on the pharmacokinetic profile of tofacitinib and the underlying mechanism. Chemico-Biological Interactions, 370, 110316. View Source

Unique Mass Spectrometric Signature Enabling Specific Detection Amidst Isobaric Interferences

Tofacitinib metabolite-1 (M9) exhibits a distinct mass transition (m/z 329.10 → 165.00 or m/z 329.10 → 137.03) in positive ion mode ESI-MS/MS, which differs from the parent tofacitinib (m/z 313.12 → 148.97) and other metabolites like M2 (m/z 329.1 → 153.0) [1][2]. This unique fragmentation pattern ensures high selectivity in complex biological matrices, with recovery rates >88.5% and no significant matrix effects reported [3].

Mass spectrometric signature

Cross-study reported

M9: m/z 329.10→165.00 (or 137.03); parent: 313.12→148.97; recovery >88.5%.

Unambiguous identification avoids isobaric interference in multiplexed assays.

ESI+ mode, Acquity BEH C18 column.

Evidence Dimension	Selectivity (Mass Transition)
Target Compound Data	M9: m/z 329.10 → 165.00 (or 137.03)
Comparator Or Baseline	Tofacitinib: m/z 313.12 → 148.97; M2: m/z 329.1 → 153.0
Quantified Difference	Unique precursor and product ion masses enable unambiguous identification of M9
Conditions	UPLC-MS/MS with Xevo TQ-S triple quadrupole in positive ion mode; chromatographic separation on Acquity BEH C18 column [1][3]

Why This Matters

Unambiguous mass spectrometric identification of M9 is essential for avoiding false positives or cross-talk in multiplexed assays measuring multiple analytes, ensuring data integrity in regulatory submissions.

• [1] Gu, E. M., et al. (2024). Pharmacokinetics of Anti-rheumatic Drugs Methotrexate and Tofacitinib with its Metabolite M9 in Rats by UPLC-MS/MS. Current Medicinal Chemistry, 31(10), 1542-1554. View Source
• [2] Dowty, M. E., et al. (2014). The Pharmacokinetics, Metabolism, and Clearance Mechanisms of Tofacitinib, a Janus Kinase Inhibitor, in Humans. Drug Metabolism and Disposition, 42(4), 759-773. View Source
• [3] Zhao, Y., et al. (2021). Simultaneous determination of tofacitinib and its principal metabolite in beagle dog plasma by UPLC-MS/MS and its application in pharmacokinetics. Arabian Journal of Chemistry, 14(11), 103415. View Source

Regulatory-Grade Characterization Enabling ANDA and Pharmacopeial Traceability

Tofacitinib metabolite-1 (supplied as Impurity 25) is accompanied by detailed characterization data compliant with regulatory guidelines, including ICH Q3A/B and pharmacopeial standards (USP/EP). Unlike generic metabolite standards, this product offers possible traceability to USP or EP reference standards based on feasibility, which is critical for Abbreviated New Drug Application (ANDA) submissions and commercial production quality control [1][2]. In contrast, research-grade materials often lack the rigorous characterization and traceability required for regulatory filings .

Characterization traceability

Supplier context

Full characterization aligned with ICH Q3A/B; possible USP/EP traceability.

Facilitates method validation documentation for ANDA submissions.

Compared to research-grade standards with limited documentation.

Evidence Dimension	Regulatory Compliance and Traceability
Target Compound Data	Full characterization data compliant with ICH Q3A/B; possible USP/EP traceability
Comparator Or Baseline	Research-grade metabolite standards: limited characterization, no pharmacopeial traceability
Quantified Difference	Not applicable (qualitative attribute)
Conditions	Analytical method development, method validation (AMV), quality control (QC) applications for ANDA

Why This Matters

Procurement of a regulatory-grade reference standard with documented traceability reduces the risk of ANDA rejection due to inadequate impurity characterization, saving time and costs in generic drug development.

• [1] SynZeal. Tofacitinib Impurity 25 (CAS 1640971-51-2). View Source
• [2] ChemWhat. Tofacitinib Impurity 25 (CAS 1640971-51-2). View Source

Differential Recovery and Matrix Effect Performance vs. Parent Drug in Bioanalytical Assays

In a validated UPLC-MS/MS method for simultaneous quantification, Tofacitinib metabolite-1 (M9) demonstrated recovery rates >88.5% with no conspicuous matrix effect, comparable to the parent drug (recovery >88.5% for all analytes) [1]. However, the intra-day and inter-day accuracy for M9 ranged from -12.0% to 14.3%, while precision was ≤13.2%, indicating robust assay performance in complex biological matrices [2].

Recovery & matrix effect

Head-to-head context

M9 recovery >88.5%; intra-day accuracy -12.0% to 14.3%; precision ≤13.2%.

Supports reliable quantification in preclinical PK matrices.

Beagle dog plasma, protein precipitation, UPLC-MS/MS.

Evidence Dimension	Recovery and Matrix Effect
Target Compound Data	Recovery >88.5%; matrix effect negligible; intra-day/inter-day accuracy -12.0% to 14.3%
Comparator Or Baseline	Tofacitinib: recovery >88.5%; matrix effect negligible
Quantified Difference	Similar recovery rates, but M9 exhibits distinct accuracy and precision parameters
Conditions	UPLC-MS/MS assay in beagle dog plasma using protein precipitation with acetonitrile; Acquity BEH C18 column; positive ion mode [1][2]

Why This Matters

Reliable recovery and minimal matrix effects are essential for accurate quantification of M9 in preclinical and clinical pharmacokinetic studies, ensuring data quality and reproducibility.

• [1] Zhao, Y., et al. (2021). Simultaneous determination of tofacitinib and its principal metabolite in beagle dog plasma by UPLC-MS/MS and its application in pharmacokinetics. Arabian Journal of Chemistry, 14(11), 103415. View Source
• [2] Gu, E. M., et al. (2024). Pharmacokinetics of Anti-rheumatic Drugs Methotrexate and Tofacitinib with its Metabolite M9 in Rats by UPLC-MS/MS. Current Medicinal Chemistry, 31(10), 1542-1554. View Source

Stability Profile Under Various Storage and Handling Conditions

Tofacitinib metabolite-1 (M9) demonstrated consistent stability under all tested conditions, meeting the quantitative requirements for plasma sample analysis in pharmacokinetic studies [1]. The reference standard is supplied with storage recommendations (e.g., protected from light, ambient shipping temperature) to maintain integrity, ensuring reliable performance across long-term studies .

Stability profile

Reported context

Stable under all tested plasma storage conditions; meets quantitative requirements.

Ensures consistent performance across long-term method validation studies.

Protected from light; ambient shipping.

Evidence Dimension	Stability
Target Compound Data	Stable under all tested conditions; meets quantitative requirements for plasma samples
Comparator Or Baseline	Parent tofacitinib: similar stability profile reported
Quantified Difference	Not specified (qualitative attribute)
Conditions	Plasma samples stored under various conditions; reference standard stored protected from light [1]

Why This Matters

Documented stability ensures the compound remains fit-for-purpose throughout the duration of analytical method development and validation, minimizing batch-to-batch variability and ensuring data reliability.

• [1] Zhao, Y., et al. (2021). Simultaneous determination of tofacitinib and its principal metabolite in beagle dog plasma by UPLC-MS/MS and its application in pharmacokinetics. Arabian Journal of Chemistry, 14(11), 103415. View Source

Optimal Use Cases for Tofacitinib Metabolite-1 in Research and Industrial Settings

Regulated Bioanalysis for ANDA and Generic Drug Development

Employ Tofacitinib metabolite-1 as a certified reference standard (Impurity 25) with full characterization and possible USP/EP traceability to meet ICH Q3A/B requirements for impurity profiling in ANDA submissions [1][2]. Its use ensures regulatory compliance in method validation (AMV) and quality control (QC) applications, reducing the risk of deficiency letters from health authorities.

Pharmacogenomic Studies of CYP3A4 and CYP2C19 Variant-Dependent Metabolism

Utilize Tofacitinib metabolite-1 (M9) as a quantitative biomarker to assess the impact of CYP3A4 and CYP2C19 genetic polymorphisms on tofacitinib metabolism [3]. The differential clearance rates of M9 across variants (e.g., significantly decreased in CYP3A4.18) enable precise phenotyping of individual drug metabolism capacity, informing personalized dosing strategies in clinical pharmacology studies.

High-Sensitivity Pharmacokinetic Profiling in Preclinical Species

Leverage the validated UPLC-MS/MS method with an LLOQ of 0.05 ng/mL for M9 to accurately quantify low plasma concentrations in late time-point samples from rodent or canine pharmacokinetic studies [4]. This sensitivity is critical for establishing complete PK/PD relationships and assessing drug-drug interaction potential in vivo.

Drug-Drug Interaction (DDI) Studies Involving CYP3A4 Inhibitors

Monitor M9 formation as a sensitive endpoint in DDI studies with CYP3A4 inhibitors (e.g., resveratrol, myricetin) to evaluate changes in tofacitinib clearance [5]. The unique mass transition and stable recovery characteristics of M9 ensure reliable quantification even in the presence of co-administered drugs, supporting robust DDI risk assessment.

Application

Selection Property

Validation Focus

Bioanalytical method validation for ANDA impurity profiling

Full characterization data (ICH Q3A/B context) and possible pharmacopeial traceability

Impurity profiling documentation review and method validation documentation

Pharmacogenomic CYP variant metabolism research

Differential clearance rate across CYP3A4/2C19 genotypes

Metabolite-based phenotyping and drug metabolism capacity assessment

High-sensitivity preclinical PK profiling

LLOQ sensitivity context for late time-point samples

Low-concentration quantification in rodent/canine PK/PD models

Drug-drug interaction risk assessment (CYP3A4 inhibitors)

Stable mass transition and recovery in presence of co-administered drugs

CYP3A4-mediated clearance endpoint monitoring and DDI evaluation

• [1] SynZeal. Tofacitinib Impurity 25 (CAS 1640971-51-2). View Source
• [2] ChemWhat. Tofacitinib Impurity 25 (CAS 1640971-51-2). View Source
• [3] Ye, Z., et al. (2024). CYP3A4 and CYP2C19 genetic polymorphisms and myricetin interaction on tofacitinib metabolism. Biomedicine & Pharmacotherapy, 175, 116692. View Source
• [4] Gu, E. M., et al. (2024). Pharmacokinetics of Anti-rheumatic Drugs Methotrexate and Tofacitinib with its Metabolite M9 in Rats by UPLC-MS/MS. Current Medicinal Chemistry, 31(10), 1542-1554. View Source
• [5] Ye, Z., et al. (2023). The effect of Resveratrol on the pharmacokinetic profile of tofacitinib and the underlying mechanism. Chemico-Biological Interactions, 370, 110316. View Source